Cas no 1021214-40-3 (N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide)

• Product Name: N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide
• CAS No: 1021214-40-3
• MF: C₁₇H₂₂N₄O₅S
• MW: 394.445382595062
• CID: 5869358
• PubChem ID: 27638713
• Update Time: 2025-05-26

N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)sulfonyl]phenyl]acetamide
• N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide
• N-(4-((3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)sulfonyl)phenyl)acetamide
• AKOS024630671
• 1021214-40-3
• F2241-0116

• Inchi： 1S/C17H22N4O5S/c1-3-21-15(23)17(19-16(21)24)8-10-20(11-9-17)27(25,26)14-6-4-13(5-7-14)18-12(2)22/h4-7H,3,8-11H2,1-2H3,(H,18,22)(H,19,24)
• InChI Key： AMWLCCRVGGYPDP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCC3(NC(=O)N(CC)C3=O)CC2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 394.13109099g/mol
• Monoisotopic Mass: 394.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 124Ų

Additional information on N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide

Comprehensive Analysis of N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide (CAS No. 1021214-40-3)

In the rapidly evolving field of pharmaceutical and biochemical research, N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide (CAS No. 1021214-40-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 1021214-40-3, belongs to the class of spirocyclic compounds, which are known for their versatility in drug discovery and development. Researchers are particularly interested in its molecular structure, which features a triazaspiro[4.5]decane core, a motif increasingly explored for its bioactivity.

The sulfonylphenylacetamide moiety in N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide is a critical functional group that enhances its binding affinity to specific biological targets. This characteristic makes it a promising candidate for further investigation in medicinal chemistry and drug design. Recent studies have highlighted its potential role in modulating enzyme activity, particularly in pathways related to inflammatory responses and cellular signaling. These findings align with current trends in precision medicine, where targeted therapies are gaining traction.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. The synthesis of CAS 1021214-40-3 typically involves multi-step organic reactions, including sulfonylation and spirocyclization, which require precise control of reaction conditions. Researchers often seek information on optimized synthetic routes and yield improvement strategies, reflecting the growing demand for efficient and scalable production techniques in the pharmaceutical industry.

Another area of interest is the physicochemical properties of N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide. Its solubility, stability, and bioavailability are critical factors that influence its applicability in drug formulations. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental trials. This aligns with the broader industry shift toward AI-driven drug discovery, a topic frequently discussed in scientific forums.

The potential therapeutic applications of CAS 1021214-40-3 are also a hot topic among researchers. Preliminary studies suggest its relevance in neurological disorders and metabolic diseases, although further clinical validation is required. The compound's ability to interact with protein targets involved in these conditions has sparked curiosity about its mechanism of action. This ties into the larger conversation about personalized medicine, where understanding molecular interactions is key to developing effective treatments.

In conclusion, N-[4-({3-ethyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide (CAS No. 1021214-40-3) represents a fascinating area of research with broad implications for pharmaceutical science. Its unique chemical structure, combined with its potential biological activity, makes it a compound worth watching in the coming years. As the scientific community continues to explore its properties and applications, this molecule may well become a cornerstone in the development of next-generation therapeutics.